Cas no 2171675-61-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid
• CAS No: 2171675-61-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6027110
• PubChem ID: 165527490
• Update Time: 2025-06-12

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid
• 2171675-61-7
• EN300-1496854

• Inchi： 1S/C26H30N2O6/c1-26(33)11-6-13-28(14-12-26)24(31)22(15-23(29)30)27-25(32)34-16-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21-22,33H,6,11-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： IDAFUHBEZCICDC-UHFFFAOYSA-N
• SMILES： OC1(C)CCN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 116Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid (CAS: 2171675-61-7)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid (CAS: 2171675-61-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in drug discovery and development. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxy-methylazepane moiety suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its stability, bioavailability, and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 2171675-61-7, which improved yield and purity compared to traditional methods. The study highlighted the compound's role as a key intermediate in the development of protease inhibitors, with potential applications in treating viral infections and certain cancers. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

Another significant development involves the exploration of 2171675-61-7 in targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry demonstrated the compound's ability to form stable conjugates with nanoparticles, facilitating the delivery of therapeutic agents to specific cellular targets. The hydroxy-methylazepane group was found to enhance the solubility and biocompatibility of the resulting conjugates, making them suitable for in vivo applications. These findings open new avenues for the use of 2171675-61-7 in precision medicine, particularly for diseases with high unmet medical needs.

In addition to its synthetic and delivery applications, 2171675-61-7 has been investigated for its intrinsic biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for developing anti-inflammatory drugs. However, further research is needed to elucidate its mechanism of action and optimize its pharmacological properties.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxy-4-methylazepan-1-yl)-4-oxobutanoic acid (CAS: 2171675-61-7) represents a versatile and valuable molecule in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug delivery and therapeutic development. Ongoing studies are expected to uncover additional functionalities and refine its use in various medical contexts. Researchers and industry professionals are encouraged to monitor advancements related to this compound, as it holds considerable promise for future innovations in the field.